![molecular formula C7H8FNO B3057158 2-(Aminomethyl)-3-fluorophenol CAS No. 771574-53-9](/img/structure/B3057158.png)
2-(Aminomethyl)-3-fluorophenol
Overview
Description
2-(Aminomethyl)-3-fluorophenol is a useful research compound. Its molecular formula is C7H8FNO and its molecular weight is 141.14. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Transformation in Anaerobic Environments
- 2-(Aminomethyl)-3-fluorophenol and its isomers are transformed into fluorobenzoic acids in anaerobic environments, as investigated using phenol-degrading consortium derived from freshwater sediment (Genthner, Townsend, & Chapman, 1989).
Use in pH Sensitive Probes
- Modified 2-aminophenol group, which includes this compound derivatives, has been utilized to create pH-sensitive probes for biological research (Rhee, Levy, & London, 1995).
Interaction with Enzymes
- The activity of the enzyme tyrosinase towards this compound and its isomers was studied, revealing distinct interactions and polymerization processes (Battaini et al., 2002).
Microbial Degradation
- Rhodococcus strain demonstrated the ability to degrade 2-fluorophenol, indicating an unusual pathway for fluoroaromatic metabolism (Duque et al., 2012).
Novel Saluretic Agents
- 2-(Aminomethyl)phenols, including this compound, have been synthesized and tested for saluretic and diuretic activity, demonstrating significant medical potential (Stokker et al., 1980).
Building Blocks for Fluorescent Amino Acids
- Fluorescent amino acids using this compound derivatives have been designed for tracking protein–protein interactions and imaging biological processes (Cheng, Kuru, Sachdeva, & Vendrell, 2020).
Biosynthetic Incorporation into Proteins
- This compound derivatives have been used in the biosynthetic incorporation of fluorophores into proteins, enhancing studies in protein structure and dynamics (Summerer, Chen, Wu, Deiters, Chin, & Schultz, 2006).
Electrophilic Amination Studies
- Studies on the electrophilic amination of this compound have been conducted, providing insights into complex chemical processes (Bombek, Požgan, Kočevar, & Polanc, 2004).
Applications in CO2 Capture
- Fluorine-substituted phenolic ionic liquids derived from this compound show promise in CO2 capture, highlighting environmental applications (Zhang, Huang, Xia, Chen, Wu, & Hu, 2015).
Conformer Geometries Studies
- Studies of the conformer geometries of fluorophenols, including this compound, provide valuable information for chemical and physical analysis (Bell, Singer, Desmond, Mahassneh, & Wijngaarden, 2017).
Fluorescent Chemosensors Development
- This compound derivatives have been used in the development of polyaminophenolic fluorescent chemosensors for detecting H+ and Zn(II) ions (Ambrosi et al., 2009).
Plant Metabolism Studies
- Research on the glycosylation of fluorophenols by plant cell cultures, including this compound, is key for understanding how plants metabolize these compounds (Shimoda, Kubota, Kondo, Sato, & Hamada, 2009).
Structural Analysis
- The structural analysis of monofluorophenols, including this compound, under different conditions helps in understanding their molecular behavior (Oswald, Allan, Motherwell, & Parsons, 2005).
Heterodinuclear Complexes
- This compound derivatives have been used in synthesizing heterodinuclear Cu(II)Zn(II) complexes, with 19F NMR aiding in controlling the synthesis (Torelli, Belle, Gautier-Luneau, Hamman, & Pierre, 2002).
Carboxylation-Dehydroxylation Potential
- The potential of methanogenic consortia to carboxylate and dehydroxylate compounds, including this compound, has been explored for environmental remediation (Bisaillon, Lépine, Beaudet, & Sylvestre, 1993).
Gas-Phase Electron Diffraction
- Molecular structure of this compound has been determined through gas-phase electron diffraction, aiding in molecular geometry understanding (Vajda & Hargittai, 1993).
Fluorination Mechanism Studies
- Studies on the fluorination of this compound derivatives have provided insights into complex chemical reaction mechanisms (Lacan, Satyamurthy, & Barrio, 1995).
Impact on Methanogenic Cultures
- Research on the impact of fluorophenols, including this compound, on phenol-degrading methanogenic cultures has implications for environmental studies (Londry & Fedorak, 1993).
Sensing pH and Metal Cations
- 2-(3,5,6-Trifluoro-2-hydroxy-4-methoxyphenyl) derivatives of this compound have been applied in developing fluorescent probes for sensing pH and metal cations (Tanaka, Kumagai, Aoki, Deguchi, & Iwata, 2001).
Properties
IUPAC Name |
2-(aminomethyl)-3-fluorophenol | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H8FNO/c8-6-2-1-3-7(10)5(6)4-9/h1-3,10H,4,9H2 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CLICUVYVKPHOAC-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C(=C1)F)CN)O | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H8FNO | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20695235 | |
Record name | 2-(Aminomethyl)-3-fluorophenol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20695235 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
141.14 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
771574-53-9 | |
Record name | 2-(Aminomethyl)-3-fluorophenol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20695235 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.